4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-hydroxypropyl)butanamide
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Description
4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-hydroxypropyl)butanamide is a useful research compound. Its molecular formula is C17H24N4O2S2 and its molecular weight is 380.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
The compound has been utilized in the synthesis of thienopyridines and other fused derivatives, demonstrating its role in the expeditious synthesis of heterocyclic compounds. This process involves reactions with arylidinecyanothioacetamide and α-haloketones to yield thieno[2,3-b]pyridine derivatives, which are of interest for their potential pharmaceutical applications (Harb, Hussein, & Mousa, 2006).
Crystallography and Molecular Structure
Studies on similar compounds have focused on crystallography, revealing intricate details about their molecular structure. For instance, the analysis of bosentan monohydrate, a compound with a somewhat related structure, provided insights into its dihedral angles and crystal packing, which are crucial for understanding the compound's interactions and stability (Kaur et al., 2012).
Carbonic Anhydrase Inhibition
Research into carbonic anhydrase inhibitors has shown that derivatives of similar compounds exhibit strong inhibition of carbonic anhydrase isozymes, which are involved in aqueous humor secretion. This makes them valuable for developing treatments for conditions like glaucoma (Casini et al., 2002).
Antibacterial and Antifungal Properties
Novel N-substituted sulfonamides derived from 4-hydroxycoumarin have been evaluated for their antibacterial and antifungal properties. These studies highlight the potential of such compounds in addressing resistant microbial strains and fungal infections (Chohan, Shaikh, Rauf, & Supuran, 2006).
Antitumor and Antibacterial Agents
The synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives, including those with sulfanilamide Schiff-base compounds, have demonstrated significant antitumor and antibacterial activity. These compounds represent a promising area of research for developing new therapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017).
Properties
IUPAC Name |
4-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-hydroxypropyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O2S2/c18-15-14-11-5-1-2-6-12(11)25-16(14)21-17(20-15)24-10-3-7-13(23)19-8-4-9-22/h22H,1-10H2,(H,19,23)(H2,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYOGSVFDZGUQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(N=C(N=C3S2)SCCCC(=O)NCCCO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.